![molecular formula C20H26N2OS B4134310 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide](/img/structure/B4134310.png)
2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide
Overview
Description
2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide, also known as ABA, is a chemical compound that has gained significant attention in the field of scientific research. It is a thiol-containing compound that has been shown to exhibit potent antioxidant and anti-inflammatory properties. ABA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide is not fully understood. However, it has been shown to act as a potent antioxidant and anti-inflammatory agent. This compound has been shown to scavenge free radicals and inhibit the production of reactive oxygen species (ROS). It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to improve glucose tolerance and insulin sensitivity. Additionally, this compound has been shown to protect against neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide in lab experiments are its potent antioxidant and anti-inflammatory properties, its ability to inhibit the growth of cancer cells and induce apoptosis, and its ability to improve glucose tolerance and insulin sensitivity. The limitations of using this compound in lab experiments are its cost and limited availability.
Future Directions
There are several future directions for the study of 2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide. One direction is to further investigate its potential as an anticancer agent. Another direction is to investigate its potential as a treatment for diabetes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other diseases.
Scientific Research Applications
2-(1-adamantyl)-N-[(benzylamino)carbonothioyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anticancer agent. It has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for diabetes. Additionally, this compound has been shown to protect against neurodegenerative disorders such as Alzheimer's disease.
Properties
IUPAC Name |
2-(1-adamantyl)-N-(benzylcarbamothioyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2OS/c23-18(22-19(24)21-13-14-4-2-1-3-5-14)12-20-9-15-6-16(10-20)8-17(7-15)11-20/h1-5,15-17H,6-13H2,(H2,21,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYEKBVDGRTWTGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CC(=O)NC(=S)NCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.